Cas no 39657-47-1 (Benzoyl chloride,4-(acetyloxy)-3,5-dimethoxy-)

• Product Name: Benzoyl chloride,4-(acetyloxy)-3,5-dimethoxy-
• CAS No: 39657-47-1
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 313529
• PubChem ID: 97307
• Update Time: 2025-04-19

Benzoyl chloride,4-(acetyloxy)-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-(acetyloxy)-3,5-dimethoxy-
• 4-(chlorocarbonyl)-2,6-dimethoxyphenyl acetate
• 4-Acetoxy-3,5-dimethoxybenzoyl chloride
• NSC114886
• GUYBWIMXUDUWPX-UHFFFAOYSA-N
• NSC 114886
• NSC-114886
• 3,5-dimethoxy-4-acetoxybenzoyl chloride
• 4-acetoxy-3,5-dimethoxy-benzoyl chloride
• DTXSID50192767
• acetic acid (4-carbonochloridoyl-2,6-dimethoxyphenyl) ester
• EINECS 254-567-6
• NS00030642
• SCHEMBL668245
• 39657-47-1

• Inchi： 1S/C11H11ClO5/c1-6(13)17-10-8(15-2)4-7(11(12)14)5-9(10)16-3/h4-5H,1-3H3
• InChI Key： GUYBWIMXUDUWPX-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=C(C=1)OC)OC(C)=O)OC)=O

Computed Properties

• Exact Mass: 258.02953
• Monoisotopic Mass: 258.0295011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83